Cas no 447401-77-6 (1H-Pyrazole,4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)-
• CAS No: 447401-77-6
• MF: C₁₁H₇BrClF₃N₂
• MW: 339.538891077042
• CID: 327682
• PubChem ID: 17862890
• Update Time: 2025-04-19

1H-Pyrazole,4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)-
• 4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)pyrazole
• 4-Bromomethyl-5-chloro-1-phenyl-3-trifluoromethyl-1H-pyrazole
• 1H-Pyrazole,4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)
• DTXSID50591372
• SCHEMBL3381488
• 4-(Bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
• 447401-77-6

• Inchi： 1S/C11H7BrClF3N2/c12-6-8-9(11(14,15)16)17-18(10(8)13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： UAXQPXGYYNUYAL-UHFFFAOYSA-N
• SMILES： BrCC1=C(N(C2C=CC=CC=2)N=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 337.94300
• Monoisotopic Mass: 337.94332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 4.43940